Cas no 1326714-13-9 (1-(Methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine)

• Product Name: 1-(Methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine
• CAS No: 1326714-13-9
• MF: C₁₅H₂₆BN₃O₄S
• MW: 355.260642528534
• CID: 2103625
• Update Time: 2025-10-23

1-(Methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]Piperidine
• 1-methanesulfonyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine
• 1-(methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine
• GTYHHGVUSPCRCL-UHFFFAOYSA-N
• SB12219
• 1-(Methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine

• Inchi： 1S/C15H26BN3O4S/c1-14(2)15(3,4)23-16(22-14)12-10-17-19(11-12)13-6-8-18(9-7-13)24(5,20)21/h10-11,13H,6-9H2,1-5H3
• InChI Key： GTYHHGVUSPCRCL-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CC1)N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 554
• Topological Polar Surface Area: 82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(Methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine

Research Briefing on 1-(Methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine (CAS: 1326714-13-9) in Chemical Biology and Pharmaceutical Applications

The compound 1-(Methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine (CAS: 1326714-13-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Its unique structure, featuring a piperidine ring linked to a pyrazole-boronate ester, makes it a versatile building block for drug discovery and medicinal chemistry applications.

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, a pivotal method in the construction of complex pharmaceutical agents. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group enhances its stability and reactivity, enabling efficient coupling with various aryl halides. This property has been leveraged in the synthesis of novel drug candidates targeting protein kinases, which are implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-(Methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine as a key intermediate in the development of selective JAK3 inhibitors. The study demonstrated that the compound's boronate ester functionality facilitated the introduction of diverse aromatic substituents, leading to improved potency and selectivity profiles. The resulting inhibitors showed promising activity in preclinical models of autoimmune diseases, underscoring the compound's potential in therapeutic applications.

Another significant application of this compound lies in positron emission tomography (PET) tracer development. A 2022 study in ACS Chemical Biology reported its use in the synthesis of boron-containing probes for imaging studies. The boronate ester moiety allowed for efficient radiolabeling with fluorine-18, enabling the visualization of target engagement in vivo. This approach has opened new avenues for studying drug-target interactions and pharmacokinetics in real time.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of 1-(Methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine. A 2023 publication in Organic Process Research & Development detailed improved purification methods that enhance the compound's stability and shelf life. These developments are critical for scaling up production and ensuring consistent quality in pharmaceutical manufacturing.

Looking forward, the unique properties of 1-(Methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine position it as a valuable tool in drug discovery. Its applications span from serving as a versatile synthetic intermediate to enabling the development of novel imaging agents and targeted therapies. As research continues to explore its potential, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical biology approaches.